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Compound of Interest

Compound Name: Qianhucoumarin A

Cat. No.: B233150

Qianhucoumarin A: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Qianhucoumarin A is a naturally occurring pyranocoumarin first isolated from the roots of
Peucedanum praeruptorum Dunn, a plant used in traditional Chinese medicine. As a member
of the coumarin family, Qianhucoumarin A has attracted interest for its potential
pharmacological activities. This technical guide provides a detailed overview of its chemical
structure, properties, and known biological activities, compiling available data from scientific
literature to support further research and drug development efforts.

Chemical Structure and Properties

Qianhucoumarin A is characterized by a pyranocoumarin core structure. Its systematic IUPAC
name is [(9R,10R)-9-hydroxy-8,8-dimethyl-2-0x0-9,10-dihydropyrano[2,3-flchromen-10-yl]
(E)-2-methylbut-2-enoate. The chemical structure and key properties are summarized below.

Table 1: Chemical and Physical Properties of Qianhucoumarin A
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Property Value Source
Molecular Formula C19H2006 [1]
Molecular Weight 344.36 g/mol [1]

[(9R,10R)-9-hydroxy-8,8-
dimethyl-2-0x0-9,10-

IUPAC Name dihydropyrano[2,3-flchromen- N/A
10-yl] (E)-2-methylbut-2-
enoate
CAS Number 150135-35-6 N/A
Appearance White crystalline powder N/A

Soluble in methanol, ethanol,
Solubility DMSO, and other organic N/A

solvents

Spectroscopic Data

The structure of Qianhucoumarin A was elucidated using various spectroscopic techniques,
including Ultraviolet (UV), Infrared (IR), *H Nuclear Magnetic Resonance (NMR), 3C NMR, and
Electron lonization Mass Spectrometry (EIMS).

Table 2: Spectroscopic Data for Qianhucoumarin A

Technique Key Data Points

1H NMR Data not available in accessible literature.
13C NMR Data not available in accessible literature.
IR (KBr) Data not available in accessible literature.
Mass Spec (EI-MS) Data not available in accessible literature.
UV Amax (MeOH) Data not available in accessible literature.
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Note: The detailed spectroscopic data from the original 1993 publication in Yao Xue Xue Bao is
not readily available in public databases.

Experimental Protocols
Isolation of Qianhucoumarin A

The following is a generalized workflow for the isolation of coumarins from Peucedanum
praeruptorum, based on common phytochemical extraction and isolation procedures. The
specific details for Qianhucoumarin A from the original literature are not fully accessible.
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Solvent Extraction
(e.g., Ethanol)

Concentration
(Rotary Evaporation)

Liquid-Liquid Partition
(e.g., Ethyl Acetate/Water)

Column Chromatography
(Silica Gel)

Fraction Collection
and TLC Analysis

Further Purification
(e.g., HPLC)
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Biological Activity and Potential Therapeutic
Applications

While specific studies on the biological activity of Qianhucoumarin A are limited in the publicly
available literature, research on other coumarins isolated from Peucedanum praeruptorum and
the broader class of pyranocoumarins suggests potential therapeutic applications in the areas
of anti-inflammatory and anticancer activities.

Anti-Inflammatory Activity

Several coumarins from Peucedanum praeruptorum have been shown to exhibit anti-
inflammatory effects.[2][3] The proposed mechanism of action for some of these related
compounds involves the inhibition of the NF-kB signaling pathway.[2] This pathway is a key
regulator of the inflammatory response, and its inhibition can lead to a decrease in the
production of pro-inflammatory cytokines.
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Anticancer Activity

Coumarins as a class of compounds have been extensively studied for their anticancer
properties. The roots of P. praeruptorum have been reported to possess modulatory effects on
tumor cells.[4] The mechanisms of action for various coumarins include the induction of
apoptosis, inhibition of cell proliferation, and prevention of metastasis. While there is no specific
data on the anticancer activity of Qianhucoumarin A, its structural similarity to other
biologically active coumarins suggests that this is a promising area for future investigation.

Conclusion and Future Directions

Qianhucoumarin A is a pyranocoumarin with a well-defined chemical structure. While its
biological activities have not been extensively reported, the known pharmacological effects of
related compounds from Peucedanum praeruptorum and the broader coumarin class suggest
its potential as an anti-inflammatory and anticancer agent. Future research should focus on
obtaining detailed spectroscopic data for complete characterization, developing efficient
synthesis methods, and conducting comprehensive in vitro and in vivo studies to elucidate its
specific biological activities and mechanisms of action. Such research is crucial for unlocking
the full therapeutic potential of Qianhucoumarin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b233150#gianhucoumarin-a-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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